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Compound of Interest

Compound Name: Ribocil-C (Racemate)

Cat. No.: B10800155

Application Notes and Protocols: Ribocil-C
(Racemate)

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols for the preparation and storage of Ribocil-C
(Racemate) solutions, a potent and selective inhibitor of bacterial flavin mononucleotide (FMN)
riboswitches. Adherence to these guidelines is crucial for ensuring the stability, and efficacy of
the compound in experimental settings.

Mechanism of Action

Ribocil-C is a synthetic small molecule that acts as a mimic of flavin mononucleotide (FMN),
the natural ligand for the FMN riboswitch.[1][2] In many bacteria, the FMN riboswitch is a non-
coding RNA element located in the 5' untranslated region of messenger RNA (mMRNA) that
regulates the expression of genes involved in riboflavin (vitamin B2) biosynthesis and transport.

[31[41[5]

By binding to the FMN riboswitch, Ribocil-C stabilizes a conformation of the RNA that leads to
the premature termination of transcription or the inhibition of translation initiation of the
downstream genes, such as ribB.[2][5] This repression of gene expression effectively shuts
down the riboflavin biosynthesis pathway, leading to riboflavin starvation and subsequent
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inhibition of bacterial growth.[5][6] This mechanism of action is highly specific to bacteria, as
riboswitches are not known to exist in mammalian systems, making Ribocil-C a promising
candidate for antibiotic development.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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